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Compound of Interest

Compound Name: Altiloxin B

Cat. No.: B14084922 Get Quote

Altiloxin B: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

Introduction
Altiloxin B is a chlorinated sesquiterpenoid natural product. To date, scientific literature on

Altiloxin B is limited, with available information primarily centered on its chemical identity. This

document provides a concise summary of the known structural details of Altiloxin B. Further

research would be required to elucidate its biological activity and potential applications in drug

development.

Chemical Structure and Properties
Altiloxin B is a complex molecule characterized by a fused ring system containing a chlorine

atom and an epoxide functional group. Its systematic name is (1aS,3R,4R,4aR,7S,8aS)-7-

chloro-3-hydroxy-3,4a,8,8-tetramethyl-1a,2,4,5,6,7-hexahydronaphtho[4,4a-b]oxirene-4-

carboxylic acid[1].

The core structure of Altiloxin B is a hexahydronaphtho[4,4a-b]oxirene, which is a tricyclic

system composed of a cyclohexane ring fused to a cyclohexene ring, which in turn is fused to

an oxirane (epoxide) ring. The molecule is further substituted with four methyl groups, a

hydroxyl group, a carboxylic acid group, and a chlorine atom. The specific stereochemistry of

these substituents is crucial for its three-dimensional structure and, presumably, its biological

function.
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Table 1: Chemical and Physical Properties of Altiloxin B

Property Value Reference

Molecular Formula C₁₅H₂₃ClO₄ PubChem CID: 21771907

Molecular Weight 302.79 g/mol PubChem CID: 21771907

IUPAC Name

(1aS,3R,4R,4aR,7S,8aS)-7-

chloro-3-hydroxy-3,4a,8,8-

tetramethyl-1a,2,4,5,6,7-

hexahydronaphtho[4,4a-

b]oxirene-4-carboxylic acid

PubChem CID: 21771907

Canonical SMILES

C[C@]12CC--INVALID-LINK--

C--INVALID-LINK--O)(C)O)

(C)C">C@@HCl

PubChem CID: 21771907

InChI Key
FZDLFIRMAQCUGH-

MSKJFZEMSA-N
PubChem CID: 21771907

Experimental Data
Detailed experimental protocols for the isolation, synthesis, and biological evaluation of

Altiloxin B are not readily available in the public domain. Similarly, comprehensive

spectroscopic data (NMR, IR, Mass Spectrometry) beyond what was used for the initial

structure elucidation has not been publicly reported.

Biological Activity and Signaling Pathways
There is currently no publicly available information regarding the biological activity of Altiloxin
B, including its mechanism of action or any associated signaling pathways. Further research is

necessary to explore the pharmacological potential of this natural product.

Logical Workflow for Future Research
The following diagram outlines a potential workflow for future research on Altiloxin B, starting

from its natural source to potential therapeutic applications.
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Caption: A proposed workflow for the comprehensive study of Altiloxin B.

Conclusion
Altiloxin B represents a structurally interesting natural product whose full scientific and

therapeutic potential remains to be explored. The information provided herein, based on

publicly available data, serves as a foundational guide. Significant further research, including

isolation from its natural source or total synthesis, comprehensive spectroscopic analysis, and

in-depth biological evaluation, is required to unlock the potential of Altiloxin B for researchers,

scientists, and drug development professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b14084922#what-is-the-chemical-structure-of-altiloxin-
b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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